Cas no 2138126-83-5 (3-3-(propan-2-yloxy)propoxyazetidine)

• Product Name: 3-3-(propan-2-yloxy)propoxyazetidine
• CAS No: 2138126-83-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6585461
• PubChem ID: 165492774
• Update Time: 2025-11-01

3-3-(propan-2-yloxy)propoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(propan-2-yloxy)propoxyazetidine
• EN300-1146548
• 2138126-83-5
• 3-[3-(propan-2-yloxy)propoxy]azetidine

• Inchi： 1S/C9H19NO2/c1-8(2)11-4-3-5-12-9-6-10-7-9/h8-10H,3-7H2,1-2H3
• InChI Key： KZZWQBUVPJBXNT-UHFFFAOYSA-N
• SMILES： O(CCCOC(C)C)C1CNC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-3-(propan-2-yloxy)propoxyazetidine

Exploring the Unique Properties and Applications of 3-3-(propan-2-yloxy)propoxyazetidine (CAS No. 2138126-83-5)

In the ever-evolving landscape of chemical research and industrial applications, 3-3-(propan-2-yloxy)propoxyazetidine (CAS No. 2138126-83-5) has emerged as a compound of significant interest. This azetidine derivative, characterized by its unique molecular structure, offers a wide range of potential uses in pharmaceuticals, agrochemicals, and material science. The compound's propan-2-yloxy and propoxyazetidine moieties contribute to its versatility, making it a subject of ongoing research and development.

One of the key reasons behind the growing attention to 3-3-(propan-2-yloxy)propoxyazetidine is its potential role in drug discovery. Researchers are exploring its applicability as a building block for novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory medications. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property, combined with the compound's ether linkages, makes it a promising candidate for modulating drug pharmacokinetics.

Beyond pharmaceuticals, 3-3-(propan-2-yloxy)propoxyazetidine has shown promise in the field of advanced materials. Its molecular structure allows for incorporation into polymers and coatings, potentially improving their thermal stability and mechanical properties. Recent studies have investigated its use in self-healing materials, a hot topic in material science, where the compound's ability to form dynamic bonds could contribute to innovative applications in electronics and aerospace.

The synthesis and characterization of 3-3-(propan-2-yloxy)propoxyazetidine have been subjects of particular interest in organic chemistry circles. Modern green chemistry approaches are being applied to develop more sustainable production methods for this compound, aligning with current industry trends toward environmentally friendly processes. Researchers are particularly focused on optimizing the yield and purity of CAS No. 2138126-83-5 while minimizing waste and energy consumption.

In the context of analytical chemistry, advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to thoroughly characterize 3-3-(propan-2-yloxy)propoxyazetidine. These studies have provided valuable insights into the compound's stability under various conditions, its potential degradation pathways, and its interactions with other molecules. Such information is crucial for both academic researchers and industrial applications where precise knowledge of chemical behavior is required.

The commercial availability of 3-3-(propan-2-yloxy)propoxyazetidine has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities and purities. This increased accessibility has facilitated more widespread research and development activities. Quality control measures for CAS No. 2138126-83-5 have become increasingly stringent, with manufacturers implementing sophisticated analytical protocols to ensure batch-to-batch consistency.

Looking toward future applications, researchers are particularly excited about the potential of 3-3-(propan-2-yloxy)propoxyazetidine in bioconjugation chemistry. The compound's functional groups make it suitable for creating stable linkages with biomolecules, opening possibilities in drug delivery systems and diagnostic tools. This aligns with current trends in precision medicine and theranostics, where multifunctional compounds play increasingly important roles.

Safety considerations for handling 3-3-(propan-2-yloxy)propoxyazetidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this chemical. Material safety data sheets provide comprehensive guidance for storage and handling of CAS No. 2138126-83-5, emphasizing the importance of proper chemical management practices.

The patent landscape surrounding 3-3-(propan-2-yloxy)propoxyazetidine has seen significant activity in recent years, reflecting growing commercial interest. Several applications have been filed covering synthetic methods, formulations containing the compound, and specific uses in various industries. This intellectual property activity suggests that CAS No. 2138126-83-5 may play increasingly important roles in multiple technological domains in the coming years.

Academic interest in 3-3-(propan-2-yloxy)propoxyazetidine continues to grow, with research papers and conference presentations exploring its various aspects. The compound has been featured in studies investigating structure-activity relationships and molecular modeling, contributing to our fundamental understanding of azetidine chemistry. These investigations often employ cutting-edge computational chemistry techniques to predict and explain the compound's behavior in different environments.

As the scientific community's understanding of 3-3-(propan-2-yloxy)propoxyazetidine deepens, new applications continue to emerge. Recent exploratory work has examined its potential in catalysis and as a ligand in transition metal complexes. These developments highlight the compound's versatility and suggest that its full range of utilities may not yet be fully realized. With ongoing research and technological advancements, CAS No. 2138126-83-5 is poised to remain an important subject of study in chemical sciences.